Cas no 2172208-93-2 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172208-93-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6471098
• PubChem ID: 165962515
• Update Time: 2025-05-27

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid
• EN300-1501254
• 2172208-93-2
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O6/c1-17(23(29)28-26(2,16-33-3)24(30)31)9-8-14-27-25(32)34-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22H,8-9,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HKPWILLPDDMSJN-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172208-93-2)

The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172208-93-2) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-yl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acids and peptide coupling reagents, reflecting the growing demand for precision in drug discovery and bioconjugation technologies.

In recent years, the interest in custom peptide synthesis and biologically active compounds has surged, driven by advancements in personalized medicine and targeted therapies. The 2-methylpentanamido and 3-methoxy-2-methylpropanoic acid moieties in this compound contribute to its stability and reactivity, making it a preferred choice for constructing complex peptide architectures. This aligns with the rising trend of peptide-based therapeutics, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

From a chemical perspective, the Fmoc group in 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid ensures selective deprotection under mild basic conditions, a critical feature for maintaining the integrity of sensitive peptide sequences. This property is particularly relevant in the context of green chemistry and sustainable synthesis, as researchers increasingly seek environmentally friendly methodologies. The compound’s compatibility with automated peptide synthesizers further enhances its appeal, addressing the need for high-throughput and reproducible processes in modern laboratories.

The application of CAS No. 2172208-93-2 extends beyond peptide synthesis. It is also explored in the development of prodrugs and drug delivery systems, where its structural features can improve bioavailability and pharmacokinetics. This resonates with current industry focus on enhanced drug formulations and controlled-release technologies, topics frequently queried in academic and industrial research databases. Additionally, the compound’s potential role in biomaterial engineering underscores its versatility, as scientists investigate its use in creating functionalized surfaces for biomedical applications.

Quality and purity are paramount when working with 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid, as impurities can significantly impact the outcome of synthetic protocols. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its integrity, a practice highly emphasized in peer-reviewed literature and regulatory guidelines. This attention to detail aligns with the broader scientific community’s emphasis on reproducibility and data integrity, which are critical for advancing research credibility.

In summary, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172208-93-2) represents a cornerstone in contemporary peptide and pharmaceutical chemistry. Its multifaceted applications, from SPPS to drug development, reflect the compound’s adaptability to evolving scientific challenges. As the demand for tailored therapeutics and innovative biomaterials grows, this compound is poised to remain a critical tool for researchers worldwide.